Cas no 134074-42-3 (ethyl 6-methyl-2-sulfanylidene-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate)

Ethyl 6-methyl-2-sulfanylidene-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a tetrahydropyrimidine derivative with a thiocarbonyl functional group at the 2-position and a trimethoxyphenyl substituent at the 4-position. This compound exhibits structural features that may confer potential biological activity, particularly in medicinal chemistry applications. The presence of the sulfanylidene group enhances reactivity, while the trimethoxyphenyl moiety contributes to lipophilicity and possible interactions with biological targets. The ethyl carboxylate group at the 5-position provides a handle for further derivatization. This scaffold is of interest in pharmaceutical research due to its modular synthesis and potential as a precursor for bioactive molecules.

ethyl 6-methyl-2-sulfanylidene-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate structure

134074-42-3 structure

Product Name:ethyl 6-methyl-2-sulfanylidene-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate

CAS No:134074-42-3

MF:C₁₇H₂₂N₂O₅S

MW:366.431983470917

CID:4695558

Update Time:2025-06-06

ethyl 6-methyl-2-sulfanylidene-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 6-methyl-2-thioxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate
- ethyl 4-methyl-2-sulfanyl-6-(3,4,5-trimethoxyphenyl)-1,6-dihydropyrimidine-5-carboxylate
- CBMicro_026981
- Oprea1_748849
- STK812689
- STK102086
- UPCMLD0ENAT5632750:001
- BAS 00655585
- 5-pyrimidinecarboxylic acid, 1,2,3,4-te
- ethyl 6-methyl-2-sulfanylidene-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate
- Inchi： 1S/C17H22N2O5S/c1-6-24-16(20)13-9(2)18-17(25)19-14(13)10-7-11(21-3)15(23-5)12(8-10)22-4/h7-8,14H,6H2,1-5H3,(H2,18,19,25)
- InChI Key： ZMNDZXUVCYKSNT-UHFFFAOYSA-N
- SMILES： S=C1NC(C)=C(C(=O)OCC)C(C2C=C(C(=C(C=2)OC)OC)OC)N1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 25
Rotatable Bond Count: 7
Complexity: 525
Topological Polar Surface Area: 110

ethyl 6-methyl-2-sulfanylidene-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E135190-250mg	Ethyl 6-methyl-2-thioxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate	134074-42-3		250mg	$ 185.00	2022-06-05
TRC	E135190-500mg	Ethyl 6-methyl-2-thioxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate	134074-42-3		500mg	$ 300.00	2022-06-05
TRC	E135190-1000mg	Ethyl 6-methyl-2-thioxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate	134074-42-3		1g	$ 480.00	2022-06-05
Life Chemicals	F0870-0009-2μmol	ethyl 6-methyl-2-sulfanylidene-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate	134074-42-3	90%+	2μmol	$57.0	2023-07-28
Life Chemicals	F0870-0009-5μmol	ethyl 6-methyl-2-sulfanylidene-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate	134074-42-3	90%+	5μmol	$63.0	2023-07-28
Life Chemicals	F0870-0009-10μmol	ethyl 6-methyl-2-sulfanylidene-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate	134074-42-3	90%+	10μmol	$69.0	2023-07-28
Life Chemicals	F0870-0009-20μmol	ethyl 6-methyl-2-sulfanylidene-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate	134074-42-3	90%+	20μmol	$79.0	2023-07-28
Life Chemicals	F0870-0009-1mg	ethyl 6-methyl-2-sulfanylidene-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate	134074-42-3	90%+	1mg	$54.0	2023-07-28
Life Chemicals	F0870-0009-2mg	ethyl 6-methyl-2-sulfanylidene-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate	134074-42-3	90%+	2mg	$59.0	2023-07-28
Life Chemicals	F0870-0009-3mg	ethyl 6-methyl-2-sulfanylidene-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate	134074-42-3	90%+	3mg	$63.0	2023-07-28